(E)-N-(4-fluorophenyl)-1-(4,4,4-trifluoro-3-oxobut-1-en-1-yl)pyrrolidine-2-carboxamide

• IUPAC Name: N-(4-fluorophenyl)-1-[(E)-4,4,4-trifluoro-3-oxobut-1-enyl]pyrrolidine-2-carboxamide
• InChI: InChI=1S/C15H14F4N2O2/c16-10-3-5-11(6-4-10)20-14(23)12-2-1-8-21(12)9-7-13(22)15(17,18)19/h3-7,9,12H,1-2,8H2,(H,20,23)/b9-7+
• InChI Key: YHNOXTCMWPXZLX-VQHVLOKHSA-N
• Canonical SMILES: C1CC(N(C1)C=CC(=O)C(F)(F)F)C(=O)NC2=CC=C(C=C2)F
• Isomeric SMILES: C1CC(N(C1)/C=C/C(=O)C(F)(F)F)C(=O)NC2=CC=C(C=C2)F
• Molecular Formula: C15H14F4N2O2
• Molecular Weight: 330.28 g/mol

Description

(E)-N-(4-fluorophenyl)-1-(4,4,4-trifluoro-3-oxobut-1-en-1-yl)pyrrolidine-2-carboxamide is a useful research compound. Its molecular formula is C15H14F4N2O2 and its molecular weight is 330.283. The purity is usually 95%.
BenchChem offers high-quality (E)-N-(4-fluorophenyl)-1-(4,4,4-trifluoro-3-oxobut-1-en-1-yl)pyrrolidine-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-N-(4-fluorophenyl)-1-(4,4,4-trifluoro-3-oxobut-1-en-1-yl)pyrrolidine-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Met Kinase Inhibition

The compound has been identified as a potent and selective inhibitor of the Met kinase superfamily. It demonstrates significant tumor stasis in specific gastric carcinoma models and has progressed to phase I clinical trials due to its promising preclinical safety and efficacy profiles (Schroeder et al., 2009).

2. Synthetic Method Development

A high-yield synthetic method for a closely related compound, N-(4-fluorophenyl)-1-(pyrrolidine-1-carbonyl) cyclopropane-1-carboxamide, has been established. This development enhances the accessibility of similar compounds for further research applications (Zhou et al., 2021).

3. Anticancer Activity

The compound exhibits distinct effective inhibition on the proliferation of some cancer cell lines, indicating its potential as an anticancer agent. This was identified through the synthesis and biological activity analysis of related compounds (Liu et al., 2016).

4. Chemical Structure Studies

Studies on the chemical structure and molecular interactions of related compounds have been conducted. These studies contribute to the understanding of molecular properties that may influence biological activity, such as unconventional hydrogen bonding and π-stacking (Wilson & Munro, 2010).

5. Radioligand Development for PET Imaging

The compound has been utilized in the development of radioligands for positron emission tomography (PET) imaging. This application is crucial in advancing diagnostic tools for various diseases (Gao et al., 2018).